Cas no 1864053-70-2 (2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride
• CAS No: 1864053-70-2
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• MDL: MFCD28125867
• CID: 4772616
• PubChem ID: 86262217
• Update Time: 2026-02-26

2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((azetidin-3-ylmethyl)thio)-1-methyl-1H-imidazole hydrochloride
• 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride

• MDL： MFCD28125867
• Inchi： 1S/C8H13N3S.ClH/c1-11-3-2-10-8(11)12-6-7-4-9-5-7;/h2-3,7,9H,4-6H2,1H3;1H
• InChI Key： ZJRBEOBZTXXECK-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC=CN1C)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 55.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride

Comprehensive Overview of 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride (CAS No. 1864053-70-2)

2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride (CAS No. 1864053-70-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and azetidine moieties, is widely studied for its potential applications in drug discovery and development. The presence of a sulfanyl linker and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride has surged, driven by advancements in medicinal chemistry and targeted therapy. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The compound's structural features, including the azetidine ring, are often associated with improved metabolic stability and binding affinity, key factors in modern drug design.

The synthesis of CAS No. 1864053-70-2 involves multi-step organic reactions, with a focus on optimizing yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess quality. Given the growing emphasis on green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound, reducing environmental impact while maintaining efficiency.

From a commercial perspective, 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications span high-throughput screening, structure-activity relationship (SAR) studies, and lead optimization. The compound's relevance in cancer research and neurodegenerative diseases has also sparked interest, as these areas remain high-priority topics in global health.

Safety and handling protocols for CAS No. 1864053-70-2 adhere to standard laboratory practices. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to ensure stability. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidance on handling and disposal.

In conclusion, 2-{[(azetidin-3-yl)methyl]sulfanyl}-1-methyl-1H-imidazole hydrochloride represents a versatile and valuable tool in contemporary chemical and pharmaceutical research. Its unique structure and potential therapeutic applications make it a subject of ongoing exploration, reflecting the dynamic nature of drug discovery and biomolecular science. As the scientific community continues to uncover its properties, this compound is poised to contribute significantly to future breakthroughs in medicine and biotechnology.